PtdIns-(3,4,5)-P3 (1,2-dipalmitoyl)-d62 (sodium salt)

• Molecular Formula: C41H16D62O22P4 · 4Na
• Molecular Weight: 1201.3
• InChI: InChI=1S/C41H82O22P4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)57-31-33(59-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-58-67(55,56)63-38-36(44)39(60-64(46,47)48)41(62-66(52,53)54)40(37(38)45)61-65(49,50)51/h33,36-41,44-45H,3-32H2,1-2H3,(H,
• InChI Key: ZSZXYWFCIKKZBT-ZJSKRBLYSA-J
• SMILES: O[C@@H]1[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@@H](O)[C@H]1OP([O-])(OCC(COC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H
• synonyms: DPPI-3,4,5-P3-d62; Phosphatidylinositol-3,4,5-trisphosphate C-16-d62

Description

PtdIns-(3,4,5)-P3 (1,2-dipalmitoyl)-d62 (sodium salt) contains 62 deuterium atoms at the 2, 2’, 3, 3’, 4, 4’, 5, 5’, 6, 6’, 7, 7’, 8, 8’, 9, 9’, 10, 10’, 11, 11’, 12, 12’, 13, 13’, 14, 14’, 15, 15’, 16, 16, and 16 positions of each fatty acyl chain. It is intended for use as an internal standard for the quantification of PtdIns-(3,4,5)-P3 (1,2-dipalmitoyl) (sodium salt) by GC- or LC-mass spectrometry (MS). The phosphatidylinositol phosphates represent a small percentage of total membrane phospholipids. However, they play a critical role in the generation and transmission of cellular signals. PtdIns-(3,4,5)-P3 can serve as an anchor for the binding of signal transduction proteins bearing pleckstrin homology (PH) domains. Centuarin α and the Akt-family of GTPase activating proteins are examples of PtdIns-(3,4,5)-P3-binding proteins. Protein-binding to PtdIns-(3,4,5)-P3 is important for cytoskeletal rearrangements and membrane trafficking. PtdIns-(3,4,5)-P3 is resistant to cleavage by PI-specific phospholipase C (PLC). Thus, it is likely to function in signal transduction as a modulator in its own right, rather than as a source of inositol tetraphosphates. For further reading on inositol phospholipids, see references and .

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis Approaches : Efficient methods for the asymmetric synthesis of trisphosphorothioate and other metabolically stabilized analogs of PtdIns(3,4,5)P3 have been developed. These analogs exhibit long-lived agonist activity for cellular events mediated by this phosphoinositide, such as insulin action in sodium transport in cells (Zhang et al., 2008).

Cellular Signaling and Function

• Cell Motility : PtdIns(3,4,5)P3 analogs have been found to increase cell motility by activating protein kinase C (PKC) isoforms, leading to actin reorganization and membrane ruffling in NIH 3T3 cells (Derman et al., 1997).
• Tumor Suppressor Activity : Studies have shown that the tumor suppressor PTEN/MMAC1 dephosphorylates PtdIns(3,4,5)P3, regulating cell growth signaling by controlling the levels of this lipid (Maehama & Dixon, 1998).
• Nuclear Localization : Intriguingly, agonist-sensitive PtdIns(3,4,5)P3 has been identified within the nuclear matrix, suggesting roles for PI 3-kinase signaling beyond the plasma membrane (Lindsay et al., 2006).

Metabolic Disease Implications

• Obesity and Diabetes : Impaired metabolism of PtdIns(3,4,5)P3 is a mediator of insulin resistance, linking this phosphoinositide to metabolic diseases such as obesity and diabetes (Manna & Jain, 2015).

Chemical Tools for Biological Studies

• Development of Analogues : Research has focused on creating metabolically stabilized analogues of PtdIns(3)P and PtdIns(3,4,5)P3 to study their biological roles and interaction with proteins, demonstrating reduced binding activities with FYVE and PX domains (Xu et al., 2006).